(3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)(1H-indol-5-yl)methanone

• IUPAC Name: [3-(3-cyclopropyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-(1H-indol-5-yl)methanone
• InChI: InChI=1S/C17H16N4O2/c22-17(12-3-4-14-11(7-12)5-6-18-14)21-8-13(9-21)16-19-15(20-23-16)10-1-2-10/h3-7,10,13,18H,1-2,8-9H2
• InChI Key: WKCZVZGVYIKBEB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NOC(=N2)C3CN(C3)C(=O)C4=CC5=C(C=C4)NC=C5
• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol

Description

The compound contains several functional groups including a cyclopropyl group, an oxadiazole ring, an azetidine ring, and an indole ring. The presence of these functional groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings. The cyclopropyl group, oxadiazole ring, azetidine ring, and indole ring would all contribute to the three-dimensional structure of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present. For example, the oxadiazole ring is known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the oxadiazole ring could potentially make the compound more stable.

Scientific Research Applications

Anti-Infective Agents

• Application : Researchers have synthesized various 1,2,4-oxadiazoles as anti-infective agents. .

Anti-Cancer Activity

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Coordination Chemistry Ligands

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Mechanism of Action

Mode of Action

Compounds with similar structures, such as 1,2,4-oxadiazoles, have been found to exhibit diverse biological activities, including anti-viral, anti-inflammatory, and anti-cancer effects . These activities are often mediated through interactions with various cellular targets, leading to changes in cellular function .

Biochemical Pathways

Given the broad range of activities exhibited by similar compounds, it is likely that multiple pathways could be affected .

Pharmacokinetics

Therefore, its bioavailability and pharmacokinetic profile remain unknown .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown due to the lack of research. Based on the activities of similar compounds, it could potentially have a range of effects, including anti-viral, anti-inflammatory, and anti-cancer activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules could potentially affect its activity .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, compounds containing an oxadiazole ring can sometimes be hazardous.

Future Directions

Future research could focus on exploring the potential uses of this compound. Given the presence of multiple functional groups, this compound could have a variety of applications in fields such as medicinal chemistry.